N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-cyclopropylisoxazole-3-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c18-13(10-6-11(19-15-10)7-4-5-7)14-8-2-1-3-9-12(8)17-20-16-9/h1-3,6-7H,4-5H2,(H,14,18)
• InChI Key: LDOHLPCLRYRHEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiadiazole and isoxazole rings, and the introduction of the cyclopropyl and carboxamide groups. Unfortunately, without specific information or literature on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. The benzothiadiazole and isoxazole rings are aromatic and heterocyclic, meaning they contain atoms other than carbon in their rings. These structures can have significant effects on the compound’s chemical reactivity and physical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by the functional groups present in its structure. For example, the carboxamide group could potentially undergo hydrolysis, and the aromatic rings could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings could contribute to its stability, and the carboxamide group could influence its solubility in different solvents.

Scientific Research Applications

Optoelectronic Devices

• Strategy : Researchers often employ a “donor–acceptor” (D-A) approach to control the band gap width. .

Solid-State Emitters

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Organosulfur Chemistry

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Ligand Chemistry

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Photophysical Studies

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Future Directions

Compounds containing benzothiadiazole and isoxazole rings are of interest in various fields, including medicinal chemistry and materials science. Therefore, further studies on “N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-cyclopropylisoxazole-3-carboxamide” and related compounds could potentially lead to new insights and applications.

Mechanism of Action

Target of Action

Similar compounds, such as 2- (7- 4- n,n-bis(4-methylphenyl)amino phenyl -2,1,3-benzothiadiazol-4-yl)methylene propanedinitrile (dtdcpb), are known to be donor-acceptor molecules used in the fabrication of organic electronic devices .

Mode of Action

Similar compounds like dtdcpb are known to interact with electron acceptors like c60/c70 in the fabrication of organic solar cells .

Biochemical Pathways

Similar compounds are known to be involved in the photophysical behavior of organic compounds used in optoelectronics, photocatalysis, and photodynamic therapy .

Result of Action

Similar compounds like dtdcpb have been used in the fabrication of organic solar cells, achieving a record-high power conversion efficiency (pce) of 68% .